Cas no 1805071-98-0 (6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid)
6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with a trifluoromethoxy and trifluoromethyl substituent, enhancing its electron-withdrawing properties and chemical stability. The presence of multiple fluorine atoms contributes to its high lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The methoxy group at the 6-position further modulates reactivity, allowing selective functionalization. This compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. Its structural features enable precise tuning of physicochemical properties, supporting its use in advanced research and industrial applications.
1805071-98-0 structure
Product Name:6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:1805071-98-0
MF:C9H5F6NO4
MW:305.130723714828
CID:4841982
Update Time:2025-06-07
6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid
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- Inchi： 1S/C9H5F6NO4/c1-19-4-2-3(8(10,11)12)5(7(17)18)6(16-4)20-9(13,14)15/h2H,1H3,(H,17,18)
- InChI Key： ROCGNRLKJKRZSR-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N=C(C=1C(=O)O)OC(F)(F)F)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 357
- XLogP3: 3.1
- Topological Polar Surface Area: 68.6
6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083723-1g |
6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid |
1805071-98-0 | 97% | 1g |
$1,460.20 | 2022-04-01 |
6-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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